Cas no 35989-28-7 (2,5-Dichloro-4-fluorobenzoic acid)
2,5-Dichloro-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dichloro-4-fluorobenzoic acid
- Benzoic acid, 2,5-dichloro-4-fluoro-
- 35989-28-7
- AKOS020023442
- MFCD24108580
- DJSYJVXNIQXPCN-UHFFFAOYSA-N
- EN300-140287
- Z1450943901
- AT33847
- 2,5-dichloro-4-fluorobenzoicacid
- SCHEMBL364382
- 969-541-6
- KBA98928
-
- Inchi: 1S/C7H3Cl2FO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
- InChI Key: DJSYJVXNIQXPCN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C(=O)O)Cl)F
Computed Properties
- Exact Mass: 207.9494129g/mol
- Monoisotopic Mass: 207.9494129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 300.1±37.0 °C at 760 mmHg
- Flash Point: 135.3±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2,5-Dichloro-4-fluorobenzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
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Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,5-Dichloro-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D580243-10mg |
2,5-dichloro-4-fluorobenzoic Acid |
35989-28-7 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D580243-50mg |
2,5-dichloro-4-fluorobenzoic Acid |
35989-28-7 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D580243-100mg |
2,5-dichloro-4-fluorobenzoic Acid |
35989-28-7 | 100mg |
$ 340.00 | 2022-06-05 | ||
| Enamine | EN300-140287-0.05g |
2,5-dichloro-4-fluorobenzoic acid |
35989-28-7 | 95% | 0.05g |
$188.0 | 2023-07-06 | |
| Enamine | EN300-140287-0.1g |
2,5-dichloro-4-fluorobenzoic acid |
35989-28-7 | 95% | 0.1g |
$282.0 | 2023-07-06 | |
| Enamine | EN300-140287-0.25g |
2,5-dichloro-4-fluorobenzoic acid |
35989-28-7 | 95% | 0.25g |
$403.0 | 2023-07-06 | |
| Enamine | EN300-140287-0.5g |
2,5-dichloro-4-fluorobenzoic acid |
35989-28-7 | 95% | 0.5g |
$636.0 | 2023-07-06 | |
| Enamine | EN300-140287-1.0g |
2,5-dichloro-4-fluorobenzoic acid |
35989-28-7 | 95% | 1.0g |
$813.0 | 2023-07-06 | |
| Enamine | EN300-140287-2.5g |
2,5-dichloro-4-fluorobenzoic acid |
35989-28-7 | 95% | 2.5g |
$1594.0 | 2023-07-06 | |
| Enamine | EN300-140287-5.0g |
2,5-dichloro-4-fluorobenzoic acid |
35989-28-7 | 95% | 5.0g |
$2360.0 | 2023-07-06 |
2,5-Dichloro-4-fluorobenzoic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2,5-Dichloro-4-fluorobenzoic acid
2,5-Dichloro-4-fluorobenzoic Acid: A Comprehensive Overview
2,5-Dichloro-4-fluorobenzoic acid (CAS No. 35989-28-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine and fluorine atoms at specific positions. The presence of these halogens imparts distinct chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.
The benzoic acid moiety serves as the foundation of this compound, providing a rigid aromatic ring system. The substitution pattern—chlorine atoms at positions 2 and 5, and a fluorine atom at position 4—plays a crucial role in determining its reactivity, solubility, and stability. Recent studies have highlighted the importance of halogen substitution in modulating the electronic properties of aromatic compounds, which can be leveraged in drug design and material synthesis.
One of the most notable applications of 2,5-dichloro-4-fluorobenzoic acid is in the development of pharmaceutical agents. Researchers have explored its potential as a building block for creating bioactive molecules with specific pharmacological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antiviral, and anticancer properties. A study published in 2023 demonstrated that certain analogs exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.
In addition to its pharmaceutical applications, 2,5-dichloro-4-fluorobenzoic acid has found utility in agricultural chemistry. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. Recent advancements in green chemistry have focused on optimizing the synthesis pathways of this compound to minimize environmental impact while maintaining its efficacy. For example, researchers have developed catalytic methods that reduce the use of hazardous reagents during the production process.
The synthesis of 2,5-dichloro-4-fluorobenzoic acid typically involves multi-step reactions that require precise control over reaction conditions. Common approaches include electrophilic substitution reactions followed by oxidation or halogenation steps. The choice of solvent, catalysts, and reaction temperature significantly influences the yield and purity of the final product. Innovations in catalytic systems have enabled more efficient syntheses, aligning with the growing demand for sustainable chemical processes.
From an environmental perspective, understanding the fate and transport of 2,5-dichloro-4-fluorobenzoic acid in natural systems is critical. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed. Regulatory agencies continue to monitor its use to ensure compliance with safety standards and minimize ecological risks.
In conclusion, 2,5-dichloro-4-fluorobenzoic acid (CAS No. 35989-28-7) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As advancements in synthetic methodologies and sustainability practices continue to evolve, this compound will likely remain at the forefront of scientific innovation.
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